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Compound of Interest

Compound Name:
2-(1-ethyl-1H-pyrazol-4-yl)-3-

methylpiperidine

Cat. No.: B15272744

Get Quote

Introduction: The "Privileged" Interface
The fusion of a pyrazole ring with a piperidine scaffold represents one of the most versatile

structural motifs in modern medicinal chemistry. This "pyrazole-piperidine" conjugate exploits

the unique properties of both heterocycles: the pyrazole acts as a robust hydrogen-bond

donor/acceptor often mimicking histidine or purine residues, while the piperidine provides a

solubilizing, sp³-rich vector that directs substituents into solvent-exposed pockets or specific

hydrophobic channels.

This guide details the strategic application of pyrazole-substituted piperidines, focusing on their

role as GPR119 agonists (metabolic disease) and Kinase Inhibitors (oncology). It includes a

validated synthetic protocol for the core scaffold and a critical analysis of Structure-Activity

Relationships (SAR).
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The GPR119 receptor, expressed in pancreatic ngcontent-ng-c747876706="" _nghost-ng-

c4038370108="" class="inline ng-star-inserted">

-cells and intestinal L-cells, is a premier target for Type 2 Diabetes (T2DM).[1] The pyrazole-
piperidine scaffold is central to this class, often functioning as a "hinge" that stabilizes the
active receptor conformation.

Mechanism: Agonism triggers the G

s pathway, elevating cAMP. This enhances glucose-dependent insulin secretion (GSIS) and
stimulates GLP-1 release.

Structural Logic: The piperidine nitrogen is typically "capped" with a carbamate or a

heteroaryl group (e.g., pyrimidine) to engage the hydrophobic pocket, while the pyrazole

moiety interacts with polar residues near the orthosteric site.

Oncology: Kinase Inhibition (ALK/ROS1/JAK)
In kinase inhibitors like Crizotinib (ALK/ROS1 inhibitor) and Ruxolitinib (JAK inhibitor), the

pyrazole often serves as the ATP-mimetic hinge binder. The attached piperidine ring projects

into the solvent front, improving solubility and pharmacokinetic (PK) properties.

Solubility Anchor: The basic nitrogen of piperidine (pKa ~10-11) can form salt bridges,

dramatically improving aqueous solubility compared to purely aromatic inhibitors.

Selectivity: The rigidity of the piperidine ring restricts the conformational space, potentially

reducing off-target binding.

Visualizing the Mechanism
The following diagram illustrates the signal transduction pathway activated by GPR119

agonists containing this scaffold, leading to glycemic control.
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Caption: Signal transduction cascade for GPR119 agonists, highlighting the dual mechanism of

insulin secretion and GLP-1 release.[2]

Experimental Protocol: Synthesis of 4-(1H-pyrazol-
1-yl)piperidine
This protocol describes a robust, scalable synthesis of the core scaffold via Nucleophilic

Aromatic Substitution (SNAr) followed by catalytic hydrogenation. This route avoids expensive

palladium catalysts required for Buchwald-Hartwig couplings.

Phase A: SNAr Coupling
Objective: Synthesize 4-(1H-pyrazol-1-yl)pyridine.

Reagents:

4-Chloropyridine hydrochloride (1.0 eq)

1H-Pyrazole (1.2 eq)

Potassium Carbonate (K₂CO₃, 3.0 eq)

Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).

Procedure:

Charge a round-bottom flask with 4-chloropyridine HCl (15.0 g, 100 mmol), 1H-pyrazole

(8.16 g, 120 mmol), and K₂CO₃ (41.4 g, 300 mmol).

Add DMF (150 mL) and equip with a reflux condenser.

Heat the mixture to 110°C for 12–16 hours. Monitor by LC-MS (Target [M+H]⁺ = 146.1).

Workup: Cool to room temperature. Pour into ice-water (500 mL). Extract with EtOAc (3 x

150 mL). Wash combined organics with brine (2 x 100 mL) to remove DMF. Dry over

Na₂SO₄ and concentrate.
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Purification: Recrystallize from Ethanol/Hexane if necessary, or use flash chromatography

(0-5% MeOH in DCM).

Yield Expectation: 75–85%.

Phase B: Catalytic Hydrogenation
Objective: Reduce the pyridine ring to piperidine.

Reagents:

4-(1H-pyrazol-1-yl)pyridine (from Phase A)

Catalyst: Platinum Oxide (PtO₂, Adams' Catalyst) (5 mol%) or Rh/C (5 wt%). Note: Pd/C is

often too slow for pyridine reduction under mild conditions.

Solvent: Acetic Acid (AcOH) or MeOH with 1.0 eq HCl.

Hydrogen Gas (H₂).

Procedure:

Dissolve the pyridine intermediate (10.0 g, 69 mmol) in Glacial Acetic Acid (100 mL).

Add PtO₂ (0.78 g, 3.4 mmol) under an inert atmosphere (N₂ purge).

Pressurize the reaction vessel with H₂ (40–50 psi) using a Parr shaker or autoclave.

Shake/stir at 50°C for 24 hours. Monitor for disappearance of the aromatic pyridine peaks

by ¹H NMR.

Workup: Filter through a Celite pad to remove the catalyst. Rinse with MeOH.[3]

Concentrate the filtrate to obtain the acetate salt.

Free Base Generation: Dissolve residue in water, basify to pH >12 with 2N NaOH, and

extract with DCM/Isopropanol (3:1). Dry and concentrate.

Yield Expectation: >90%.
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Phase C: Quality Control (QC) Parameters
Parameter Specification Method

Appearance White to off-white solid Visual

Purity >95% HPLC (254 nm)

Identity Consistent with structure ¹H NMR (DMSO-d₆)

Residual Solvent <5000 ppm (DMF/AcOH) GC-HS

Medicinal Chemistry Optimization (SAR)
To optimize this scaffold for specific targets, modifications are made at two key vectors: the

Piperidine Nitrogen (N1) and the Pyrazole Carbon (C3/C4).

SAR Logic Table
Vector Modification

Effect on
Potency/PK

Target Relevance

Piperidine-N
Carbamate (e.g., -

COOtBu)

Increases lipophilicity;

metabolic stability.
GPR119 Agonists

Piperidine-N
Heteroaryl (e.g.,

Pyrimidine)

Introduces π-stacking;

reduces basicity

(permeability).

GPR119, GPCRs

Piperidine-N Free Amine / Methyl

High solubility;

potential hERG

liability (basic center).

Kinase Inhibitors

Pyrazole-C4 Aryl/Heteroaryl

Extends into

hydrophobic pockets;

"Gatekeeper"

interaction.

Kinase (Hinge)

Pyrazole-C3
Small Alkyl (-Me, -

CF3)

Steric twist; modulates

conformation.
General SAR
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Visualizing SAR Strategy
The diagram below depicts the decision tree for optimizing the scaffold based on the desired

therapeutic outcome.
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Caption: Structural modification strategies for optimizing the pyrazole-piperidine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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